Cas no 67764-94-7 (2-{4-(trifluoromethyl)sulfanylphenyl}oxirane)

• Product Name: 2-{4-(trifluoromethyl)sulfanylphenyl}oxirane
• CAS No: 67764-94-7
• MF: C₉H₇F₃OS
• MW: 220.211491823196
• MDL: MFCD29969451
• CID: 2798372
• PubChem ID: 11858455
• Update Time: 2025-06-15

2-{4-(trifluoromethyl)sulfanylphenyl}oxirane Chemical and Physical Properties

Names and Identifiers

• AGN-PC-0OJKLB
• 2-[4-(Trifluoromethylthio)phenyl]oxirane
• (2R)-[4-[(trifluoromethyl)-thio]phenyl]-oxirane
• 2-{4-(trifluoromethyl)sulfanylphenyl}oxirane

• MDL： MFCD29969451
• Inchi： 1S/C9H7F3OS/c10-9(11,12)14-7-3-1-6(2-4-7)8-5-13-8/h1-4,8H,5H2
• InChI Key： APTAYJLKATVXKM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C1CO1

Computed Properties

• Exact Mass: 220.01697050g/mol
• Monoisotopic Mass: 220.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{4-(trifluoromethyl)sulfanylphenyl}oxirane

Introduction to Compound with CAS No. 67764-94-7 and Product Name: 2-{4-(trifluoromethyl)sulfanylphenyl}oxirane

The compound with the CAS number 67764-94-7 and the product name 2-{4-(trifluoromethyl)sulfanylphenyl}oxirane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a trifluoromethyl sulfanyl group and an oxirane ring in its molecular structure imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further research and exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine-containing moieties. The trifluoromethyl sulfanyl group is particularly noteworthy due to its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. This group can enhance metabolic stability, improve lipophilicity, and alter binding affinities, thereby contributing to the efficacy of therapeutic agents. The oxirane ring, also known as an epoxide, is another key structural feature that adds to the compound's versatility. Epoxides are known for their reactivity in nucleophilic substitution reactions, which can be exploited for the synthesis of more complex molecules.

Current research in the field of medicinal chemistry has highlighted the importance of 2-{4-(trifluoromethyl)sulfanylphenyl}oxirane as a versatile intermediate in the synthesis of bioactive compounds. The compound's ability to undergo facile functionalization makes it an attractive building block for designing new drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain types of cancer by inhibiting key enzymes involved in tumor progression. Additionally, the trifluoromethyl sulfanylphenyl moiety has been observed to enhance binding interactions with biological targets, leading to improved drug potency.

The structural features of 2-{4-(trifluoromethyl)sulfanylphenyl}oxirane also make it a suitable candidate for exploring novel synthetic methodologies. Researchers have been investigating ways to leverage its reactivity for the development of catalytic processes that could streamline the production of complex pharmaceuticals. One such approach involves using transition metal catalysts to facilitate transformations at the trifluoromethyl sulfanyl group, enabling the introduction of additional functional groups with high selectivity. These advancements in synthetic chemistry are crucial for accelerating the discovery and development of new therapeutic agents.

Moreover, the compound's potential applications extend beyond traditional pharmaceuticals. The unique combination of a trifluoromethyl sulfanylphenyl group and an oxirane ring has sparked interest in its use as a material in advanced chemical processes. For example, researchers are exploring its utility in polymer chemistry, where it could serve as a monomer or cross-linking agent to create novel materials with enhanced properties. Such innovations highlight the broad industrial relevance of this compound and its derivatives.

In conclusion, 2-{4-(trifluoromethyl)sulfanylphenyl}oxirane (CAS No. 67764-94-7) represents a promising entity in the realm of pharmaceutical and materials science. Its distinctive structural features offer numerous opportunities for further exploration and application. As research continues to uncover new methodologies and uses for this compound, its significance in advancing chemical innovation is likely to grow even further. The combination of its reactivity, versatility, and potential biological activity positions it as a cornerstone molecule for future discoveries in medicinal chemistry and beyond.